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Compound of Interest

Compound Name: LP99

Cat. No.: B608649 Get Quote

An essential aspect of laboratory safety and responsible chemical handling involves the proper

disposal of all chemical waste. This guide provides detailed procedures for the safe disposal of

LP99, a potent and selective bromodomain BRD9 and BRD7 inhibitor used in gene regulation

research. Adherence to these guidelines is crucial to ensure the safety of laboratory personnel

and to minimize environmental impact.

Understanding the Hazard Profile of LP99
LP99 is classified as a combustible solid. While some sources may indicate it as a non-

hazardous substance or mixture, it is crucial to note that it has a Water Hazard Class (WGK) of

3. This designation signifies that LP99 is highly hazardous to water. Therefore, it must not be

disposed of down the drain or in regular solid waste streams. Improper disposal can lead to

significant environmental contamination.

Quantitative Data for LP99 Disposal
For safe and compliant disposal, please refer to the following table which summarizes key

quantitative data. This information is critical for waste management and ensuring that disposal

methods are appropriate for the chemical's properties.
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Parameter Value Notes

Chemical Name LP99 Also known as SML1557

Appearance Solid

Storage Class Code 11 Combustible Solids

Water Hazard Class (WGK) 3

Highly hazardous to water.

Prohibits disposal into aquatic

environments.

Disposal Method Hazardous Waste Collection

Must be collected for disposal

by a licensed hazardous waste

management company.

Experimental Protocols for Waste Neutralization and
Deactivation
Currently, there are no established and verified experimental protocols for the on-site

neutralization or deactivation of LP99 for non-hazardous disposal. Due to its high water hazard

classification, attempting to neutralize or dilute the compound in a standard laboratory setting is

not recommended and could lead to environmental release. The primary and mandatory

disposal route is through a certified hazardous waste management service.

Procedural Workflow for LP99 Disposal
The following diagram outlines the mandatory step-by-step process for the proper disposal of

LP99 from the point of generation to its final collection. Following this workflow is essential for

maintaining a safe laboratory environment and ensuring regulatory compliance.
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Step 1: Waste Identification & Segregation Step 2: Containerization & Labeling Step 3: Temporary Storage Step 4: Disposal Request & Collection

Generate LP99 Waste
(e.g., unused compound, contaminated labware)

Place in a designated, sealed,
and compatible hazardous waste container

Segregate at
point of generation

Label container clearly with:
'Hazardous Waste - LP99',

date, and responsible researcher's name

Immediate labeling
is mandatory

Store in a designated, secure,
and well-ventilated hazardous waste

accumulation area

Ensure proper
interim storage

Schedule a pickup with your
institution's Environmental Health and

Safety (EHS) office or licensed
hazardous waste disposal service

Follow institutional
protocols Waste collected by authorized personnelFinal hand-off
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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